Cas no 2229517-79-5 (5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229517-79-5
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 6556562
• PubChem ID: 165676085
• Update Time: 2025-07-02

5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 2229517-79-5
• EN300-1728984

• Inchi： 1S/C12H10N4O2/c1-16-11(9(6-14-16)12(17)18)8-4-2-3-7-5-13-15-10(7)8/h2-6H,1H3,(H,13,15)(H,17,18)
• InChI Key： DLIRQXRGAYHOQM-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C=CC=C2C=NNC=12)=O

Computed Properties

• Exact Mass: 242.08037557g/mol
• Monoisotopic Mass: 242.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.8Ų

Additional information on 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229517-79-5)

5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2229517-79-5, belongs to the class of indazolyl-pyrazole derivatives, which are known for their diverse pharmacological effects. The presence of both indazole and pyrazole moieties in its structure suggests a high degree of molecular complexity, which may contribute to its multifaceted interactions with biological targets.

The indazole ring, characterized by a benzene fused to a pyrrole ring, is a common scaffold in many bioactive molecules. Its ability to engage in hydrogen bonding and π-stacking interactions makes it a valuable component in drug design. In particular, the 7-position of the indazole ring in 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid provides a site for functionalization, allowing for the introduction of additional pharmacophores or modifications that can enhance its biological activity.

The pyrazole moiety, on the other hand, is another crucial component of this compound. Pyrazoles are known for their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 4-carboxylic acid group in the pyrazole ring further enhances the compound's potential for further derivatization, enabling the synthesis of analogs with tailored properties.

Recent research has highlighted the importance of indazolyl-pyrazole derivatives in the development of novel therapeutic agents. For instance, studies have shown that these compounds can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. Specifically, 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has been investigated for its potential role in modulating inflammatory responses and cancer cell proliferation.

In terms of mechanism of action, the indazole and pyrazole rings in 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid may interact with biological targets such as kinases and transcription factors. The carboxylic acid group can form hydrogen bonds with polar residues in these targets, while the aromatic rings can engage in π-stacking interactions. This dual mode of interaction could enhance the compound's binding affinity and specificity.

One notable area of research involving 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is its potential application in oncology. Preclinical studies have demonstrated that indazolyl-pyrazole derivatives can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The structural features of this compound make it a promising candidate for further development as an anticancer agent.

Additionally, the compound has shown promise in preclinical models of inflammation. By modulating inflammatory pathways, 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid could potentially be used to treat chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to interact with both enzymatic and non enzymatic targets suggests a broad spectrum of therapeutic applications.

The synthesis of 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between indazole derivatives and appropriately substituted pyrazoles, followed by functional group transformations to introduce the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these types of compounds.

In conclusion, 5-(1H-indazol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229517-79-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of indazole and pyrazole moieties, along with its carboxylic acid functionality, makes it a versatile scaffold for drug discovery. Ongoing research continues to explore its therapeutic potential, particularly in oncology and inflammation management.